Cas no 1405-08-9 (Zaomycin)

Zaomycin structure
Zaomycin structure
Product name:Zaomycin
CAS No:1405-08-9
MF:C58H91N13O20
MW:1290.41824
CID:193199

Zaomycin Chemical and Physical Properties

Names and Identifiers

    • Zaomycin
    • Inchi: InChI=1S/C58H91N13O20/c1-8-31(4)18-13-11-9-10-12-14-21-40(72)64-36(26-45(79)80)56(89)69(7)39(27-46(81)82)54(87)65-35(25-44(77)78)51(84)60-28-41(73)63-34(24-43(75)76)50(83)61-29-42(74)66-48(32(5)59)55(88)67-47(30(2)3)57(90)71-23-17-20-38(71)53(86)68-49-33(6)62-52(85)37-19-15-16-22-70(37)58(49)91/h12,14,30-39,47-49H,8-11,13,15-29,59H2,1-7H3,(H,60,84)(H,61,83)(H,62,85)(H,63,73)(H,64,72)(H,65,87)(H,66,74)(H,67,88)(H,68,86)(H,75,76)(H,77,78)(H,79,80)(H,81,82)/b14-12+
    • InChI Key: AQZKCOXFXDOYRA-WYMLVPIESA-N
    • SMILES: CCC(CCCCC/C=C/CC(NC(C(N(C(C(NC(C(NCC(NC(C(NCC(NC(C(NC(C(N1CCCC1C(NC1C(C)NC(=O)C2CCCCN2C1=O)=O)=O)C(C)C)=O)C(N)C)=O)=O)CC(=O)O)=O)=O)CC(=O)O)=O)CC(=O)O)C)=O)CC(=O)O)=O)C

Computed Properties

  • Exact Mass: 1289.650332
  • Monoisotopic Mass: 1289.650332
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 14
  • Hydrogen Bond Acceptor Count: 21
  • Heavy Atom Count: 91
  • Rotatable Bond Count: 37
  • Complexity: 2710
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 12
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 498

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